N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)benzo[d]thiazole-2-carboxamide hydrochloride

• IUPAC Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-1,3-benzothiazole-2-carboxamide;hydrochloride
• InChI: InChI=1S/C24H26N4O3S2.ClH/c1-2-31-18-8-5-10-20-21(18)26-24(33-20)28(12-6-11-27-13-15-30-16-14-27)23(29)22-25-17-7-3-4-9-19(17)32-22;/h3-5,7-10H,2,6,11-16H2,1H3;1H
• InChI Key: KWIRZKDTLVXRDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N(CCCN3CCOCC3)C(=O)C4=NC5=CC=CC=C5S4.Cl
• Molecular Formula: C24H27ClN4O3S2
• Molecular Weight: 519.1 g/mol

Description

N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)benzo[d]thiazole-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C24H27ClN4O3S2 and its molecular weight is 519.08. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)benzo[d]thiazole-2-carboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)benzo[d]thiazole-2-carboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Antitumor Properties : Compounds with structures similar to the query compound, such as those containing benzo[d]thiazole units, have been synthesized and evaluated for their antitumor properties. These molecules have shown promise in the search for new anticancer agents, suggesting that our compound of interest could potentially be explored for similar biological activities (Horishny et al., 2020).

• Cytotoxic and Antimicrobial Activities : Benzothiazole derivatives, including those with modifications at the ethoxy position, have demonstrated significant cytotoxicity against cancer cell lines and antimicrobial effects. This indicates a potential for the compound to be investigated for its efficacy in treating infections and cancer (Nam et al., 2010).

• Analgesic and Anti-inflammatory Applications : Novel synthetic routes leading to benzothiazole derivatives have been explored for their analgesic and anti-inflammatory properties, suggesting that similar compounds could serve as leads for the development of new pain relief and anti-inflammatory drugs (Abu‐Hashem et al., 2020).

Synthetic Approaches and Chemical Analysis

• Synthetic Methodologies : Research into the synthesis of related benzothiazole and thiazole derivatives provides valuable insights into potential synthetic pathways that could be adapted for the production of the target compound. These methodologies could facilitate the exploration of the compound's applications in various fields, including material science and pharmaceuticals (Yadav et al., 2020).

• Analytical Techniques : The analysis of pharmaceutical preparations containing structurally similar compounds underscores the importance of employing advanced analytical methods, such as electrophoresis and gas chromatography, for the quality control and characterization of such compounds. These techniques could be crucial in the development and standardization of potential applications for our compound of interest (Burykin et al., 2014).